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Compound of Interest

3,5-Diamino-4-chlorobenzonitrile-
15N2

cat. No.: B15582120

Compound Name:

Essential Safety and Handling Guide for 3,5-
Diamino-4-chlorobenzonitrile-15N2

This guide provides crucial operational and disposal protocols for researchers, scientists, and
drug development professionals handling 3,5-Diamino-4-chlorobenzonitrile-15N2. The
following procedures are designed to ensure the safe handling of this compound and to
minimize risks in the laboratory environment.

Chemical and Physical Properties
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Property

Value

Chemical Formula

C7HsCIN31>N2

Molecular Weight

169.58 g/mol [1]

Synonyms

2-Chloro-5-cyano-m-phenylenediamine-15N2,
4-Chloro-3,5-diaminobenzonitrile-15N2[1]

Appearance

Not explicitly stated, but likely a solid.

Hazards

While a specific Safety Data Sheet (SDS) for the
15N isotopically labeled version is not readily
available, the hazards are expected to be similar
to analogous compounds like 4-Amino-2-
chlorobenzonitrile and 3-Amino-4-
chlorobenzonitrile. These compounds are
harmful if swallowed, toxic in contact with skin,
and may cause an allergic skin reaction.[2][3]
They can also cause skin and serious eye

irritation.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personnel safety. The following table

outlines the minimum required PPE for handling 3,5-Diamino-4-chlorobenzonitrile-15N2.
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PPE Category

Item

Specification

Hand Protection

Chemical Resistant Gloves

Nitrile gloves are
recommended for their
resistance to a wide range of
chemicals.[4][5] For tasks with
a higher risk of splash,
consider thicker gloves or

double-gloving.[6]

Eye Protection

Safety Goggles or Glasses

Chemical splash goggles that
meet ANSI Z.87.1 standards

are required.[7]

Face Protection

Face Shield

A face shield should be worn
over safety glasses or goggles,
especially when there is a risk
of splashing or aerosol

generation.[7][8]

Body Protection

Laboratory Coat

A flame-resistant lab coat that
is fully buttoned is necessary

to protect against splashes.

Respiratory Protection

Respirator

Use a NIOSH-approved
respirator if working outside of
a certified chemical fume hood
or if there is a potential for

aerosol generation.[7][9]

Foot Protection

Closed-toe Shoes

Shoes that fully cover the feet
are mandatory in the

laboratory.

Operational Plan: Step-by-Step Handling Protocol

e Preparation and Engineering Controls:

o Always handle 3,5-Diamino-4-chlorobenzonitrile-15N2 within a certified chemical fume

hood to minimize inhalation exposure.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-disposable-nitrile-gloves
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.epa.gov/emergency-response/personal-protective-equipment
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b15582120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ensure that an eyewash station and safety shower are readily accessible.[10]

o Before starting, ensure all necessary PPE is donned correctly.

» Weighing and Transfer:

o When weighing the solid compound, do so in the fume hood on a draft shield or in a
containment enclosure to prevent the dispersal of fine particles.

o Use appropriate tools (e.g., spatulas) for transfers. Avoid creating dust.

o If making a solution, add the solid to the solvent slowly to avoid splashing.
o Experimental Procedures:

o Keep all containers with the compound sealed when not in use.

o Clearly label all vessels containing 3,5-Diamino-4-chlorobenzonitrile-15N2, including the
isotopic label information.

o Avoid direct contact with the skin and eyes. If contact occurs, immediately flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[10]

e Post-Experiment:
o Decontaminate all surfaces and equipment that came into contact with the chemical.
o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after handling the compound.[2]

Disposal Plan

Waste containing 3,5-Diamino-4-chlorobenzonitrile-15N2 must be handled as hazardous
waste. Due to the isotopic labeling, it is crucial to prevent environmental contamination.

o Waste Segregation:
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o All solid waste (e.g., contaminated gloves, weigh paper, paper towels) should be collected
in a dedicated, clearly labeled hazardous waste container.

o Liquid waste (e.g., reaction mixtures, solvent rinses) should be collected in a separate,
labeled hazardous waste container.

o Do not mix this waste with other chemical waste streams unless specifically instructed to
do so by your institution's environmental health and safety (EHS) office.

o Waste Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "3,5-Diamino-4-chlorobenzonitrile-15N2," and the type of hazard (e.g., Toxic).

o Storage and Disposal:
o Store waste containers in a designated satellite accumulation area within the laboratory.

o Follow your institution's specific procedures for the final disposal of hazardous and
isotopically labeled chemical waste. Contact your EHS office for guidance.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 3,5-Diamino-4-
chlorobenzonitrile-15N2 from preparation to disposal.
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Caption: Workflow for Safe Handling of 3,5-Diamino-4-chlorobenzonitrile-15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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